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Introduction

Naringin, a flavanone glycoside predominantly found in citrus fruits, is gaining significant

attention as a natural and effective feed additive in the animal production industry.[1][2] Its

diverse biological activities, including antioxidant, anti-inflammatory, and metabolism-regulating

properties, make it a promising alternative to antibiotic growth promoters.[1][3] These

application notes provide a comprehensive overview of the use of naringin in the diets of

various animal species, summarizing its effects on performance, health, and product quality.

Mechanism of Action

Naringin exerts its beneficial effects through several key mechanisms:

Antioxidant Activity: Naringin enhances the endogenous antioxidant system by increasing

the activity of enzymes such as Superoxide Dismutase (SOD), Catalase (CAT), and

Glutathione Peroxidase (GPx).[4] This helps to neutralize harmful reactive oxygen species

(ROS), reducing oxidative stress and protecting cells from damage.

Anti-inflammatory Effects: Naringin can modulate inflammatory responses by inhibiting pro-

inflammatory signaling pathways like NF-κB and MAPK, and reducing the production of

cytokines such as TNF-α and IL-6.

Lipid Metabolism Regulation: It has been shown to influence lipid metabolism by lowering

serum triglycerides and cholesterol. This is partly achieved by inhibiting key enzymes in
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cholesterol biosynthesis, such as HMG-CoA reductase. In some cases, it helps reduce fat

deposition and increase lean meat content.

Gut Health and Microbiota Modulation: In ruminants, naringin can modify the ruminal

fermentation process, decrease inflammation induced by high-concentrate diets, and alter

the composition of the gut microbiota.

Data on Naringin Supplementation in Animal Feed
The following tables summarize the quantitative effects of dietary naringin supplementation

across various animal species as reported in scientific literature.

Table 1: Effects of Naringin on Finishing Pigs

Parameter
Dosage (g/kg
feed)

Duration Key Findings Reference

Carcass Traits 0.5 50 days

Increased loin
eye muscle
area and lean
meat content.

Serum Lipids 0.5 50 days

Significantly

reduced serum

triglycerides.

Oxidative

Stability
1.5 50 days

Increased SOD

and T-AOC in

meat; Increased

SOD and GPx in

the liver.

| Meat Quality | 1.5 | 50 days | Higher pH45min values and inosine monophosphate

concentrations. | |

Table 2: Effects of Naringin on Broiler Chickens
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Parameter
Dosage (g/kg
feed)

Duration Key Findings Reference

Growth
Performance

1.25 - 1.5 35 days

Improved final
body weight,
body weight
gain, and feed
conversion
ratio (FCR).

Growth

Performance
200 mg/kg 35 days

Alleviated LPS-

induced

inflammation and

improved

intestinal barrier

function.

Antioxidant

Status
200 mg/kg 21 days

Increased

hepatic GSH-Px

activity; Reduced

MDA levels in

liver and

intestine post-

LPS challenge.

| Serum Enzymes | 1.25 - 1.5 | 35 days | Reduced serum concentrations of aspartate

transferase (AST) and alkaline phosphatase (ALP). | |

Table 3: Effects of Naringin on Ruminants (Goats, Lambs, Cows)
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Species Parameter Dosage Duration
Key
Findings

Reference

Fattening
Goats

Rumen
Fermentatio
n

500 mg/kg
DM

35 days

Increased
molar
proportions
of butyrate;
Attenuated
high-grain
diet-
induced
inflammatio
n.

Fattening

Lambs

Liver

Antioxidants
1.5 g/kg feed 45 days

Improved

liver

antioxidant

status by

lowering

TBARS

values.

Heat-

Stressed

Lambs

Growth &

Immunity

7 g/week

(oral)
9 weeks

Increased

average daily

gain and

gain-to-feed

ratio.

Heat-

Stressed

Lambs

Antioxidant

Status

14 g/week

(oral)
9 weeks

Increased

plasma SOD

and GPx

activities.

| Transition Cows | Lactation & Health | 30 g/day per cow | ~56 days | Increased milk and

protein yield; Lowered serum NEFA, IL-6, and markers of oxidative stress. | |

Table 4: Effects of Naringin on Laying Hens
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Parameter
Dosage (mg/kg
feed)

Duration Key Findings Reference

Hepatic Health 200 - 600 10 weeks

Reduced
hepatic lipid
deposition and
lowered blood
lipid levels.

Antioxidant

Capacity
200 - 600 10 weeks

Improved

antioxidant

capacity and

promoted

estradiol

secretion.

| Gut Microbiota | 200 - 600 | 10 weeks | Enhanced microbial diversity in the cecum. | |

Experimental Protocols
Below are detailed methodologies for key experiments involving naringin supplementation in

animal feed.

Protocol 1: Evaluating Naringin in Finishing Pigs

Objective: To investigate the effect of naringin on performance, carcass traits, and meat

quality in finishing pigs.

Animal Model: 96 Yorkshire × Rongchang pigs with an average initial body weight of 66.2 ±

0.63 kg.

Experimental Design:

Animals are randomly allocated to four treatment groups (n=24 pigs/group).

Each treatment has six replicates with four pigs per replicate (half male, half female).
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The groups are: Control (basal diet), N1 (basal diet + 0.5 g naringin/kg), N2 (basal diet +

1.0 g naringin/kg), and N3 (basal diet + 1.5 g naringin/kg).

The basal diet is formulated to meet the NRC (2012) requirements for finishing pigs.

Administration: Naringin (purity > 95%) is mixed into the feed on a dry matter basis. The

experimental period lasts for 50 days. Feed and water are provided ad libitum.

Data Collection and Analysis:

Performance: Body weight and feed intake are recorded to calculate growth performance

metrics.

Blood Samples: Blood is collected to measure serum parameters like triglycerides (TG).

Carcass and Meat Quality: After the trial, pigs are slaughtered. Loin eye muscle area is

measured. Meat quality indicators (pH, color, drip loss) and inosine monophosphate (IMP)

concentrations are analyzed.

Oxidative Stability: Liver and muscle tissue samples are collected to measure the activity

of antioxidant enzymes (SOD, GPx) and total anti-oxidative capacity (T-AOC).

Statistical Analysis: Data are analyzed using one-way ANOVA, with pig replicates as the

experimental unit.

Protocol 2: Evaluating Naringin in Broiler Chickens under Immune Stress

Objective: To assess the effects of naringin on antioxidant function, intestinal barrier, and

immune response in broilers challenged with lipopolysaccharide (LPS).

Animal Model: 144 one-day-old Ross 308 broiler chicks.

Experimental Design:

Chicks are randomly assigned to two dietary treatment groups: Control (basal corn-

soybean meal diet) and NG (basal diet + 200 mg/kg naringin). Each group has six

replicates of 12 birds each.
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The feeding trial lasts for 21 days.

On day 21, a 2x2 factorial design is implemented. Half of the birds from each dietary group

are intraperitoneally injected with LPS (250 µg/kg BW), while the other half receive an

equivalent volume of sterile saline. This creates four subgroups: CON-Saline, CON-LPS,

NG-Saline, and NG-LPS.

Administration: Naringin is supplemented in the feed from day 1 to day 21.

Data Collection and Analysis (3 hours post-injection):

Blood Samples: Blood is collected to measure serum diamine oxidase (DAO) as a marker

of intestinal injury and other biochemical parameters.

Tissue Samples: Liver, duodenum, jejunum, and ileum samples are collected.

Antioxidant Status: Tissue homogenates are used to measure levels of malondialdehyde

(MDA), hydrogen peroxide (H2O2), and the activity of antioxidant enzymes (SOD, CAT,

GSH-Px).

Intestinal Morphology: Intestinal sections are fixed for histological analysis to measure

villus height and crypt depth.

Gene Expression: RNA is extracted from liver and intestinal tissues to analyze the

expression of genes related to the inflammatory response (e.g., TNF-α, TLR4) and

intestinal barrier function (e.g., ZO-1) via RT-qPCR.

Statistical Analysis: Data are analyzed using two-way ANOVA to assess the main effects of

diet (Naringin) and challenge (LPS), as well as their interaction.

Visualizations: Workflows and Signaling Pathways
Experimental Workflow Diagram
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Phase 1: Experimental Setup

Phase 2: Treatment Period

Phase 3: Data Collection & Analysis
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A generalized workflow for animal feed supplementation studies.
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Naringin boosts the activity of key antioxidant enzymes.

Anti-inflammatory Signaling Pathway
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Naringin inhibits key pathways to reduce inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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